Cas no 1806823-72-2 (6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride)

• Product Name: 6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride
• CAS No: 1806823-72-2
• MF: C₆H₂ClF₂I₂NO₂S
• MW: 479.409330844879
• CID: 4851826
• Update Time: 2025-06-13

6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2ClF2I2NO2S/c7-15(13,14)3-1-2(5(8)9)12-6(11)4(3)10/h1,5H
• InChI Key： NBGGMFJUZCAXNW-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1S(=O)(=O)Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride

6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride (CAS No. 1806823-72-2): A Comprehensive Overview

6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride (CAS No. 1806823-72-2) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring, difluoromethyl, diiodo, and sulfonyl chloride functionalities. These features contribute to its potential applications in various chemical and biological processes.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of compounds, making it a valuable moiety in drug design. The diiodo substitution on the pyridine ring adds further complexity and reactivity, which can be exploited in synthetic transformations and medicinal chemistry applications. The sulfonyl chloride functionality, on the other hand, provides a reactive site for nucleophilic substitution reactions, enabling the formation of diverse derivatives.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The unique combination of functional groups allows for fine-tuning of the pharmacological properties of the final drug candidates.

In addition to its role in drug discovery, 6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride has also been explored for its utility in materials science. Researchers at the University of California, Berkeley, have reported its use as a building block for the synthesis of advanced materials with tunable electronic and optical properties. The ability to introduce multiple functional groups into a single molecule makes it an attractive candidate for developing materials with enhanced performance characteristics.

The synthesis of 6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride involves several well-defined steps that require precise control over reaction conditions. Typically, the process begins with the formation of a pyridine derivative containing the difluoromethyl group. Subsequent iodination and sulfonylation steps are then carried out to introduce the diiodo and sulfonyl chloride functionalities, respectively. Each step must be carefully optimized to ensure high yields and purity of the final product.

From a safety perspective, handling 6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride requires adherence to strict laboratory protocols due to its reactive nature. Proper personal protective equipment (PPE) should be worn at all times, and reactions involving this compound should be conducted in well-ventilated fume hoods to minimize exposure risks.

In conclusion, 6-(Difluoromethyl)-2,3-diiodopyridine-4-sulfonyl chloride (CAS No. 1806823-72-2) is a versatile and promising compound with a wide range of applications in both pharmaceutical research and materials science. Its unique molecular structure offers opportunities for developing novel drugs and advanced materials with enhanced properties. As research in this area continues to advance, it is likely that new and exciting applications for this compound will be discovered.